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Compound of Interest

Compound Name: Thallium nitrate

Cat. No.: B7799252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of thallium nitrate, focusing on its

chemical identifiers, physical and chemical properties, synthesis, and key applications in

organic chemistry and toxicology. The information is presented to be of maximal utility to

researchers, scientists, and professionals in drug development, with a focus on quantitative

data, detailed experimental protocols, and visualizations of relevant biological pathways.

Chemical Identifiers and Physical Properties
Thallium nitrate exists predominantly in two oxidation states: thallium(I) nitrate (TlNO₃) and

thallium(III) nitrate (Tl(NO₃)₃). The latter is typically available as a trihydrate. The identifiers and

key physical properties of both forms are summarized below for easy reference and

comparison.

Table 1: Chemical Identifiers for Thallium Nitrates
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Identifier Thallium(I) Nitrate Thallium(III) Nitrate
Thallium(III) Nitrate
Trihydrate

CAS Number 10102-45-1[1][2][3] 13746-98-0 13453-38-8[4]

EC Number 233-273-1[1] 237-325-4 237-325-4[4]

PubChem CID 24937[1] 159690 16211349[4]

UN Number 2727[5] 2727 2727

Chemical Formula TlNO₃[1] Tl(NO₃)₃ Tl(NO₃)₃·3H₂O

Molecular Weight 266.39 g/mol [1] 390.398 g/mol 444.44 g/mol [4]

InChI Key
FYWSTUCDSVYLPV-

UHFFFAOYSA-N[1]

KLBIUKJOZFWCLW-

UHFFFAOYSA-N

ZCPIKMRXMBJLCP-

UHFFFAOYSA-N[4]

Table 2: Physical and Chemical Properties of Thallium
Nitrates

Property Thallium(I) Nitrate Thallium(III) Nitrate
Thallium(III) Nitrate
Trihydrate

Appearance Colorless solid[1] Colorless solid Colorless solid[4]

Density 5.55 g/cm³[1] 3.36 g/cm³ Not specified

Melting Point
206 °C (403 °F; 479

K)[1]

103 °C (217 °F; 376

K)
102-105 °C[4]

Boiling Point
430 °C (806 °F; 703

K)[1]
Decomposes Decomposes

Solubility in Water 95 g/L (20 °C)[1] Reacts Soluble

Synthesis of Thallium Nitrates
Detailed methodologies for the laboratory-scale synthesis of both thallium(I) nitrate and

thallium(III) nitrate trihydrate are provided below.
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Experimental Protocol: Synthesis of Thallium(I) Nitrate
Thallium(I) nitrate can be synthesized by reacting thallium(I) hydroxide or thallium(I) carbonate

with nitric acid.[1]

Materials:

Thallium(I) hydroxide (TlOH) or Thallium(I) carbonate (Tl₂CO₃)

Nitric acid (HNO₃), concentrated

Distilled water

Glass beaker and stirring rod

Heating plate

Crystallizing dish

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of concentrated nitric

acid to a beaker containing a known quantity of either thallium(I) hydroxide or thallium(I)

carbonate. The reactions are as follows:

TlOH + HNO₃ → TlNO₃ + H₂O[1]

Tl₂CO₃ + 2 HNO₃ → 2 TlNO₃ + CO₂ + H₂O

Gently heat the mixture while stirring until the thallium salt is completely dissolved.

Allow the resulting solution to cool slowly in a crystallizing dish.

Colorless crystals of thallium(I) nitrate will form upon cooling.

Isolate the crystals by filtration and dry them in a desiccator.
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Experimental Protocol: Synthesis of Thallium(III) Nitrate
Trihydrate
Thallium(III) nitrate trihydrate is prepared by the dissolution of thallium(III) oxide in concentrated

nitric acid.[1]

Materials:

Thallium(III) oxide (Tl₂O₃)

Nitric acid (HNO₃), concentrated

Distilled water

Round-bottom flask with reflux condenser

Heating mantle

Crystallizing dish

Procedure:

In a round-bottom flask set up with a reflux condenser in a fume hood, add thallium(III) oxide

to concentrated nitric acid.

Heat the mixture to 80 °C using a heating mantle and maintain this temperature with stirring

until the thallium(III) oxide has completely dissolved. The reaction is: Tl₂O₃ + 6 HNO₃ → 2

Tl(NO₃)₃ + 3 H₂O.[1]

After complete dissolution, turn off the heat and allow the solution to cool to room

temperature.

Transfer the solution to a crystallizing dish and allow it to cool further, which will induce the

crystallization of thallium(III) nitrate trihydrate.

Collect the colorless crystals by filtration and dry them.
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Applications in Organic Synthesis
Thallium(III) nitrate is a potent oxidizing agent utilized in various organic transformations. Its

applications are particularly relevant in the synthesis of compounds with potential

pharmaceutical applications.

Synthesis of 2-Arylpropionic Acids
2-Arylpropionic acids are a class of non-steroidal anti-inflammatory drugs (NSAIDs).

Thallium(III) nitrate can be used to synthesize these compounds from 1-halogenoethyl aryl

ketones via an oxidative rearrangement.[6]

Experimental Protocol:

In a suitable reaction vessel, dissolve the starting 1-halogenoethyl aryl ketone in a trialkyl

orthoformate.

Add thallium(III) nitrate trihydrate and a catalytic amount of perchloric acid to the solution.

Stir the reaction mixture at a temperature between 25–50 °C.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-

MS).

Upon completion, the resulting alkyl ester of the 2-arylpropionic acid can be isolated.

Subsequent hydrolysis of the ester yields the desired 2-arylpropionic acid.[6]

Oxidative Cyclization of Chalcones to Isoflavones
Isoflavones are a class of flavonoids, some of which exhibit biological activity. Thallium(III)

nitrate facilitates the oxidative cyclization of 2'-hydroxychalcones to yield isoflavones. This

methodology has been applied to the synthesis of isoflavone analogs with inhibitory activity

against interleukin-5.[7]

Experimental Protocol:

Dissolve the 2'-hydroxychalcone in an alcoholic solvent (e.g., methanol).
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Add thallium(III) nitrate to the solution and stir the reaction mixture at room temperature.

The reaction outcome is dependent on the electronic nature of the substituents on the

chalcone. Electron-donating groups favor the formation of isoflavones.[7]

After the reaction is complete, as determined by TLC, the product can be isolated and

purified using standard chromatographic techniques.

Toxicological Profile and Signaling Pathways
Thallium and its compounds are highly toxic. Understanding the mechanisms of thallium toxicity

at the cellular level is crucial for toxicology research and the development of potential

antidotes. Thallium nitrate has been shown to induce apoptosis and disrupt calcium

homeostasis.

Thallium-Induced Apoptosis
Thallium compounds can trigger apoptosis, or programmed cell death, primarily through the

mitochondrial pathway. This involves the generation of reactive oxygen species (ROS),

disruption of the mitochondrial membrane potential, and activation of caspases.

Experimental Protocol: Assessment of Thallium-Induced Apoptosis in Hepatocytes

This protocol is a synthesized methodology based on described experimental approaches.[3][8]

Cell Culture and Treatment: Isolate rat hepatocytes and culture them under standard

conditions. Expose the cells to varying concentrations of thallium(I) nitrate or thallium(III)

nitrate for specific time intervals.

Measurement of ROS: To quantify intracellular ROS production, incubate the treated and

control cells with a fluorescent probe such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer.

Assessment of Mitochondrial Membrane Potential (ΔΨm): Stain the cells with a cationic

fluorescent dye like rhodamine 123. A decrease in fluorescence intensity, indicating a

collapse of the ΔΨm, can be measured by flow cytometry.
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Caspase Activity Assay: Utilize a commercially available caspase-3 colorimetric or

fluorometric assay kit to measure the activity of this key executioner caspase in cell lysates.

Annexin V/Propidium Iodide (PI) Staining: To differentiate between apoptotic and necrotic

cells, stain the cells with Annexin V-FITC and PI. Analyze the stained cells by flow cytometry.

Apoptotic cells will be Annexin V positive and PI negative.

Diagram of Thallium-Induced Apoptotic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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